Cas no 1261435-68-0 (2-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde)

• Product Name: 2-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde
• CAS No: 1261435-68-0
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• CID: 4983868
• Update Time: 2025-10-31

2-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde

• Inchi： 1S/C13H7ClF3NO/c14-12-8(7-19)5-6-11(18-12)9-3-1-2-4-10(9)13(15,16)17/h1-7H
• InChI Key： KTZWFEXKJUYVJQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(C2C=CC=CC=2C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde

Recent Advances in the Study of 2-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS: 1261435-68-0) in Chemical Biology and Pharmaceutical Research

2-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS: 1261435-68-0) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylphenyl and chloro-substituted nicotinaldehyde structure, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in targeting specific biological pathways, making it a compound of interest for researchers in the field.

One of the primary areas of focus for this compound has been its role as a building block in the synthesis of novel kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The unique structural features of 2-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde, particularly the trifluoromethyl group, enhance its binding affinity and selectivity towards specific kinase targets. Recent publications have highlighted its use in the development of inhibitors for tyrosine kinases, which are implicated in various oncogenic signaling pathways.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential in antimicrobial research. The presence of the chloro and trifluoromethyl groups contributes to its ability to disrupt microbial cell membranes or interfere with essential enzymatic processes. A 2023 study demonstrated its efficacy against drug-resistant bacterial strains, suggesting its utility in addressing the growing challenge of antibiotic resistance. The study further elaborated on the compound's mechanism of action, which involves the inhibition of bacterial efflux pumps, a common resistance mechanism in pathogenic bacteria.

Another notable area of research involves the use of 2-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde in the development of fluorescent probes for biological imaging. The aldehyde functional group in this compound allows for facile conjugation with various fluorophores, enabling the creation of probes that can selectively label and track specific biomolecules in live cells. Recent advancements in this area have focused on optimizing the photophysical properties of these probes to improve their sensitivity and specificity, thereby enhancing their utility in real-time imaging studies.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde. Recent efforts have been directed towards developing more efficient synthetic routes that minimize byproduct formation and improve yield. For instance, a 2024 publication detailed a novel catalytic method that significantly reduces reaction times and enhances the purity of the final product. Such advancements are critical for ensuring the compound's availability for further research and potential clinical applications.

In conclusion, 2-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS: 1261435-68-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibition to antimicrobial activity and biological imaging, underscore its importance in advancing scientific knowledge and therapeutic development. Ongoing research efforts continue to explore its full potential, addressing existing challenges and uncovering new opportunities for its use in medicine and biotechnology.